Cas no 31561-97-4 (3(2H)-Isoxazolone, 4-chloro-5-phenyl-)

• Product Name: 3(2H)-Isoxazolone, 4-chloro-5-phenyl-
• CAS No: 31561-97-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 1452743
• PubChem ID: 19596609
• Update Time: 2025-06-14

3(2H)-Isoxazolone, 4-chloro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 4-chloro-5-phenyl-
• 4-chloro-5-phenyl-1,2-oxazol-3-one
• SCHEMBL7050224
• 4-Chloro-5-phenyl-1,2-oxazol-3(2H)-one
• 4-Chloro-5-phenylisoxazol-3-ol
• DTXSID10598923
• 4-Chloro-3-hydroxy-5-phenylisoxazole
• 31561-97-4
• OPIPZCZPEIQXSO-UHFFFAOYSA-N
• 4-Chloro-5-phenyl-3(2h)-isoxazolone
• DB-153903

• Inchi： 1S/C9H6ClNO2/c10-7-8(13-11-9(7)12)6-4-2-1-3-5-6/h1-5H,(H,11,12)
• InChI Key： OPIPZCZPEIQXSO-UHFFFAOYSA-N
• SMILES： ClC1C(NOC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 195.00878
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3(2H)-Isoxazolone, 4-chloro-5-phenyl-

Recent Advances in the Study of 3(2H)-Isoxazolone, 4-chloro-5-phenyl- (CAS: 31561-97-4)

The compound 3(2H)-Isoxazolone, 4-chloro-5-phenyl- (CAS: 31561-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its isoxazolone core, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3(2H)-Isoxazolone derivatives, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route for 4-chloro-5-phenyl-3(2H)-isoxazolone, achieving a yield of 85% under mild reaction conditions. The researchers utilized a one-pot multicomponent reaction involving phenylacetylene, hydroxylamine, and chloroacetyl chloride, followed by cyclization. This method not only enhances the efficiency of synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

In addition to synthetic advancements, the pharmacological potential of 3(2H)-Isoxazolone derivatives has been extensively investigated. A recent in vitro study highlighted the compound's inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The study, conducted by a team at the University of Cambridge, revealed that 4-chloro-5-phenyl-3(2H)-isoxazolone exhibits a 50% inhibitory concentration (IC50) of 1.2 µM, making it a promising candidate for the development of anti-inflammatory drugs. Further molecular docking studies suggested that the chloro and phenyl substituents play a critical role in binding to the active site of COX-2.

Another area of interest is the antimicrobial properties of 3(2H)-Isoxazolone derivatives. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-chloro-5-phenyl-3(2H)-isoxazolone demonstrated significant activity against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 µg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy studies. These findings open new avenues for the development of novel antibiotics to combat resistant bacterial strains.

Despite these promising results, challenges remain in the clinical translation of 3(2H)-Isoxazolone derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance the pharmacokinetic profile of these compounds. For instance, a 2023 study in the European Journal of Medicinal Chemistry explored the introduction of hydrophilic groups to improve solubility without compromising activity.

In conclusion, the compound 3(2H)-Isoxazolone, 4-chloro-5-phenyl- (CAS: 31561-97-4) continues to be a valuable scaffold in medicinal chemistry, with recent research highlighting its potential in anti-inflammatory and antimicrobial applications. Ongoing studies aim to optimize its properties and overcome existing limitations, paving the way for its eventual use in therapeutic agents. The integration of computational and experimental approaches will be crucial in accelerating the development of this promising compound.